Cas no 1582938-48-4 ((2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone)

• Product Name: (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone
• CAS No: 1582938-48-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5578677
• Update Time: 2025-05-25

(2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(methoxymethyl)-1-pyrrolidinyl]-3-pyrrolidinyl-
• (2-(Methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone
• (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

• Inchi： 1S/C11H20N2O2/c1-15-8-10-3-2-6-13(10)11(14)9-4-5-12-7-9/h9-10,12H,2-8H2,1H3
• InChI Key： AKSGDQVWRKBRME-UHFFFAOYSA-N
• SMILES： C(N1CCCC1COC)(C1CCNC1)=O

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 351.9±27.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

The Compound CAS No. 1582938-48-4: (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone

The compound with CAS No. 1582938-48-4, known as (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring pyrrolidine rings, which are five-membered rings containing one nitrogen atom. The presence of these rings, along with the methoxymethyl substituent, contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The pyrrolidine ring system is particularly valuable due to its ability to form stable structures and participate in various biochemical interactions. The methoxymethyl group attached to the pyrrolidine ring introduces additional functionality, enhancing the compound's reactivity and versatility. This makes (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone a promising candidate for exploring new therapeutic agents.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized the synthesis pathways to achieve high yields and purity, ensuring its suitability for advanced chemical studies. The compound's structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography, providing a comprehensive understanding of its molecular geometry and electronic properties.

One of the most exciting developments involving this compound is its potential application in the development of neuroprotective agents. Studies have shown that certain derivatives of pyrrolidine-containing compounds exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The methoxymethyl group in this compound may play a critical role in enhancing its bioavailability and pharmacokinetic properties, making it a strong candidate for further investigation in neurodegenerative diseases such as Alzheimer's disease.

In addition to its pharmacological applications, (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone has also been explored for its role in catalysis. The nitrogen atoms within the pyrrolidine rings can act as Lewis bases, enabling the compound to function as a catalyst in various organic transformations. This property has led to its use in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the conjugation between the pyrrolidine rings and the methoxymethyl group significantly influences its reactivity. These findings have paved the way for novel synthetic strategies and applications in materials science.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting that it may be environmentally friendly when used responsibly. However, ongoing research is required to fully assess its long-term ecological effects and ensure sustainable practices in its production and application.

In conclusion, (2-(methoxymethyl)pyrrolidin-1-yl)(pyrrolidin-3-yl)methanone with CAS No. 1582938-48_4 is a versatile compound with a wide range of potential applications in pharmacology, catalysis, and materials science. Its unique chemical structure and functional groups make it an invaluable tool for advancing scientific research and developing innovative solutions to complex problems.